4-(2-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-butylbenzamide

• IUPAC Name: 4-[2-[2-(4-bromoanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-butylbenzamide
• InChI: InChI=1S/C22H23BrN4O2S/c1-2-3-12-24-21(29)16-4-10-19(11-5-16)27-14-13-25-22(27)30-15-20(28)26-18-8-6-17(23)7-9-18/h4-11,13-14H,2-3,12,15H2,1H3,(H,24,29)(H,26,28)
• InChI Key: CNCJVNKTRNJJLY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C22H23BrN4O2S
• Molecular Weight: 487.4 g/mol

Description

4-(2-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-butylbenzamide is a useful research compound. Its molecular formula is C22H23BrN4O2S and its molecular weight is 487.42. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

The compound is part of the imidazole derivatives, a group known for its antitumor activities. Some imidazole derivatives have undergone preclinical testing stages and are recognized for their potential in synthesizing compounds with diverse biological properties, including antitumor effects (Iradyan, et al., 2009).

Chemical and Biological Properties of Imidazole Derivatives

The compound belongs to the class of 4-phosphorylated 1,3-azoles, particularly imidazole derivatives. These compounds exhibit a variety of chemical and biological properties. The synthesis and transformation of these derivatives involve methods like cross-coupling of halogenimidazoles and dialkyl phosphites in the presence of a palladium catalyst. 4-phosphorylated imidazole derivatives showcase insectoacaricidal, anti-blastic, sugar-lowering, anti-exudative, antihypertensive, neurodegenerative, and other types of activities (Abdurakhmanova, et al., 2018).